Cas no 264226-03-1 (ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE)

• Product Name: ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
• CAS No: 264226-03-1
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 247651
• PubChem ID: 2745370
• Update Time: 2025-04-19

ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
• ethyl 5-(1H-pyrazol-5-yl)-1,2-oxazole-3-carboxylate
• HMS1451B19
• DTXSID90372561
• 264226-03-1
• Oprea1_845184
• IDI1_018468
• Maybridge3_007081
• FT-0743929

• Inchi： 1S/C9H9N3O3/c1-2-14-9(13)7-5-8(15-12-7)6-3-4-10-11-6/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： ZFPNEWWDEBDKQB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1=CC=NN1

Computed Properties

• Exact Mass: 207.06400
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.01000
• LogP: 1.24140